2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate

• IUPAC Name: 2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethyl 2-bromobenzoate
• InChI: InChI=1S/C16H13BrN2O4S/c17-13-7-3-1-5-11(13)16(20)23-10-9-18-15-12-6-2-4-8-14(12)24(21,22)19-15/h1-8H,9-10H2,(H,18,19)
• InChI Key: RPHCJEWCMBZXRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCCOC(=O)C3=CC=CC=C3Br)NS2(=O)=O
• Molecular Formula: C16H13BrN2O4S
• Molecular Weight: 409.3 g/mol

Description

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate, also known as DBIBB, is a compound that has gained attention in the scientific community due to its potential applications in various fields such as drug discovery, chemical biology, and medicinal chemistry.

Mechanism of Action

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate inhibits PTP activity by binding to the active site of the enzyme and preventing the dephosphorylation of target proteins. This leads to the accumulation of phosphorylated proteins, which can have downstream effects on various cellular processes.
Biochemical and Physiological Effects:
2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate has been shown to have potent inhibitory activity against several PTPs, including PTP1B, TCPTP, and SHP2. Inhibition of these enzymes has been linked to improved insulin sensitivity, reduced inflammation, and anti-tumor activity. 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate has also been shown to have minimal toxicity and good stability in biological systems, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate has several advantages for lab experiments, including its selectivity for PTPs, good stability, and minimal toxicity. However, its relatively complex synthesis method and limited availability may pose challenges for large-scale production and widespread use.

Future Directions

There are several future directions for research on 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate, including:
1. Development of 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate derivatives with improved potency and selectivity for specific PTPs.
2. Investigation of the role of PTPs in various diseases and identification of potential therapeutic targets.
3. Evaluation of the pharmacokinetics and pharmacodynamics of 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate in vivo.
4. Development of novel chemical probes based on 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate for studying PTP function in biological systems.
In conclusion, 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate is a compound with promising potential for applications in drug discovery and chemical biology. Its selective inhibition of PTPs and minimal toxicity make it an attractive candidate for further development as a therapeutic agent. However, further research is needed to fully understand its mechanism of action and potential applications in various disease contexts.

Synthesis Methods

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate can be synthesized through a multi-step process involving the reaction of 2-bromoethyl benzoate with 1,1-dioxide-1,2-benzisothiazole in the presence of a base, followed by the reaction with ethylenediamine. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate has been extensively studied for its potential applications in drug discovery and chemical biology. It has been shown to selectively inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes involved in various cellular processes such as cell growth, differentiation, and signaling. PTPs have been implicated in several diseases such as cancer, diabetes, and autoimmune disorders, making them attractive targets for drug development. 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl 2-bromobenzoate has also been used as a chemical probe to study the role of PTPs in various biological processes.